Cas no 55231-08-8 (butane-1,4-diol; dimethyl benzene-1,4-dicarboxylate; hexanedioic acid)

• Product Name: butane-1,4-diol; dimethyl benzene-1,4-dicarboxylate; hexanedioic acid
• CAS No: 55231-08-8
• MF: C₂₀H₃₀O₁₀
• MW: 430.446207523346
• CID: 377426
• PubChem ID: 171425
• Update Time: 2025-04-19

butane-1,4-diol; dimethyl benzene-1,4-dicarboxylate; hexanedioic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 1,4-dimethyl ester, polymer with 1,4-butanediol and hexanedioic acid
• butane-1,4-diol
• butane-1,4-diol,dimethyl benzene-1,4-dicarboxylate,hexanedioic acid
• dimethyl benzene-1,4-dicarboxylate
• hexanedioic acid
• butane-1,4-diol;dimethyl benzene-1,4-dicarboxylate;hexanedioic acid
• Adipic acid compound with dimethyl terephthalate and butane-1,4-diol
• SCHEMBL16880821
• 55231-08-8
• CS-0370532
• butane-1,4-diol; dimethyl benzene-1,4-dicarboxylate; hexanedioic acid

• Inchi： 1S/C10H10O4.C6H10O4.C4H10O2/c1-13-9(11)7-3-5-8(6-4-7)10(12)14-2;7-5(8)3-1-2-4-6(9)10;5-3-1-2-4-6/h3-6H,1-2H3;1-4H2,(H,7,8)(H,9,10);5-6H,1-4H2
• InChI Key： VNEFBZQXKCJMOC-UHFFFAOYSA-N
• SMILES： OC(CCCCC(=O)O)=O.OCCCCO.O(C)C(C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 430.18389715g/mol
• Monoisotopic Mass: 430.18389715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 323
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 168Ų